2-Nonanol, 2-methyl-

• IUPAC Name: 2-methylnonan-2-ol
• InChI: InChI=1S/C10H22O/c1-4-5-6-7-8-9-10(2,3)11/h11H,4-9H2,1-3H3
• InChI Key: VREDNSVJXRJXRI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(C)(C)O
• Molecular Formula: C10H22O
• DSSTOX Substance ID: DTXSID10145592
• Molecular Weight: 158.28 g/mol
• CAS RN: 10297-57-1

Description

2-Nonanol, 2-methyl- is a simple alcohol with a fruity, green, fatty odor. It is used in the food and perfume industries as flavoring agents and fragrances. The molecular formula is C10H22O.

Molecular Structure Analysis

The molecular structure of 2-Nonanol, 2-methyl- consists of 10 carbon atoms, 22 hydrogen atoms, and 1 oxygen atom. The IUPAC Standard InChI is InChI=1S/C10H22O/c1-4-5-6-7-8-9-10(2,3)11/h11H,4-9H2,1-3H3.

Physical And Chemical Properties Analysis

2-Nonanol, 2-methyl- has a molecular weight of 158.2811. It has a density of 0.828 g/cm3. The boiling point is 201.3ºC at 760 mmHg. The flash point is 81.1ºC.

Scientific Research Applications

• Entomology and Pheromone Research : 4-Methyl-5-nonanol, a compound structurally similar to 2-methyl-2-nonanol, has been identified as a male-produced aggregation pheromone in various species of Asian palm weevils. This compound enhances the attraction of both male and female weevils to traps, aiding in pest management strategies (Oehlschlager et al., 1995).

• Combustion and Biofuel Research : 2-Methylbutanol (2-methyl-1-butanol) is a next-generation biofuel that can be used as an alternative fuel or blending component for combustion engines. Research on its combustion characteristics, including ignition delay times and laminar flame speeds, contributes to understanding its potential as a sustainable energy source (Park et al., 2015).

• Biochemistry of Insect Pheromones : The biosynthesis of 4-methyl-1-nonanol, another structurally similar compound to 2-methyl-2-nonanol, has been studied in the yellow mealworm beetle. Understanding the biosynthetic pathways of such compounds helps in deciphering insect behavior and pheromone production (Islam et al., 1999).

• Analytical Chemistry in Food Science : The development of gas chromatographic methods for determining methyl-ketones and secondary alcohols like 2-nonanol in food products, such as blue cheese, is crucial for quality control and flavor analysis in the food industry (Alonso et al., 1999).

• Molecular Structure Analysis : Studies on molecules like N-methyl-2-aminoethanol provide insights into the conformational behavior of biochemically relevant molecules, which is important for understanding interactions at a molecular level (Calabrese et al., 2018).

• Higher Alcohol Synthesis : Research into promoted zinc chromite catalysts for producing higher alcohols like 2-methyl-1-alcohols from synthesis gas highlights the importance of catalyst development in industrial chemical processes (Roberts & Sun, 2000).

• Metabolism and Toxicology : The metabolism of components like nonane, which are transformed into compounds including 2-nonanol, and their effects on human liver enzymes, provide essential information for understanding the toxicological impact of certain industrial chemicals (Edwards et al., 2005).

Safety and Hazards

2-Nonanol, 2-methyl- should be handled with care. Avoid contact with skin and eyes, formation of dust and aerosols, and ingestion and inhalation. It is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified under flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the central nervous system.